4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol

• Molecular Formula: C11H16FNO2
• Molecular Weight: 213.25 g/mol
• IUPAC Name: 4-fluoro-2-[1-(2-methoxyethylamino)ethyl]phenol
• InChI: InChI=1S/C11H16FNO2/c1-8(13-5-6-15-2)10-7-9(12)3-4-11(10)14/h3-4,7-8,13-14H,5-6H2,1-2H3
• InChI Key: YKDWRNBLDPUVGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)F)O)NCCOC

Description

4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol is a phenolic derivative characterized by a fluorine atom at the para position and a substituted ethylamine chain at the ortho position of the aromatic ring. The ethylamine chain features a 2-methoxyethylamino group, which introduces both hydrophilic (methoxy) and hydrogen-bonding (amino) functionalities. The fluorine atom likely enhances metabolic stability and lipophilicity, while the methoxyethylamino group may improve solubility—a critical factor in bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol can be achieved through several methods. One common approach involves the reaction of 4-fluorophenol with 2-methoxyethylamine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process often includes purification steps such as distillation or recrystallization to achieve the required purity for industrial applications .

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms, potentially altering its chemical properties.

Substitution: The fluorine atom in the phenol ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like sodium methoxide (NaOCH3) or other nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted phenol derivatives .

Scientific Research Applications

4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Key Features of 4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity (If Known)	References
4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol	C₁₁H₁₅FNO₂	220.24	4-Fluoro, 2-[(2-methoxyethyl)amino]ethyl phenol	Not reported	Inferred
Metoprolol	C₁₅H₂₅NO₃	267.36	4-(2-Methoxyethyl)phenoxy, propanolamine	Beta-adrenergic antagonist
Ethyl 4-(2-fluorophenyl)-4-((4-methoxyphenyl)amino)-2-methylenebutanoate (4f)	C₂₀H₂₀FNO₃	357.38	2-Fluorophenyl, 4-methoxyphenylamino	Not reported
Phenol, 4-(2-aminoethyl)-2-methoxy	C₉H₁₃NO₂	167.20	2-Methoxy, 4-aminoethyl phenol	Not reported
4-{1-[(2-Furylmethyl)amino]ethyl}phenol	C₁₃H₁₅NO₂	217.26	2-Furylmethylaminoethyl phenol	Not reported
(2-[4-(Difluoromethoxy)phenyl]ethyl)amine	C₉H₁₁F₂NO	187.19	4-Difluoromethoxy, ethylamine	Not reported

Key Comparisons

Fluorine Substitution Effects

• Target Compound vs. Ethyl 4f () : Both contain fluorine on the aromatic ring, but the target’s fluorine is para-substituted, whereas 4f has a fluorophenyl group. Fluorine’s electron-withdrawing nature increases ring stability and may reduce oxidative metabolism .
• Target vs.

Amino and Methoxy Group Variations

• Target vs. Phenol, 4-(2-aminoethyl)-2-methoxy (): The target’s methoxyethylamino group replaces the simpler aminoethyl group in . This modification likely enhances solubility due to the methoxy oxygen’s polarity, which could improve pharmacokinetic properties .
• Target vs. Metoprolol (): Metoprolol’s phenoxy-propanolamine structure shares a methoxyethyl group but lacks fluorine. The target’s fluorine may confer greater metabolic resistance, while Metoprolol’s propanolamine chain is critical for beta-blocker activity .

Substituent Position and Steric Effects

• Target vs. 4-{1-[(2-Furylmethyl)amino]ethyl}phenol (): Replacing the methoxyethyl group with a furylmethyl moiety introduces steric bulk and aromaticity. The furan ring may engage in π-π stacking in biological systems, unlike the target’s methoxy group, which prioritizes hydrogen bonding .

Biological Activity

4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol, a compound with a complex molecular structure, has garnered attention for its significant biological activity. This article reviews the compound's pharmacological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound features a fluorine atom, a methoxyethyl group, and an aminoethyl group attached to a phenolic ring. Its molecular formula is $C_{13}H_{18}F_{1}N_{1}O_{2}$ with a molecular weight of 213.25 g/mol. The unique combination of functional groups enhances its reactivity and biological interactions.

Research indicates that 4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol interacts with various biological targets, primarily through:

• Inhibition of NADPH Oxidase : Similar to apocynin, this compound demonstrates enhanced inhibitory effects on NADPH oxidase activity, which is crucial in the production of reactive oxygen species (ROS) by leukocytes .
• Phagocytosis Modulation : It has been shown to inhibit phagocytosis in neutrophils, potentially reducing inflammation .
• Cytokine Release : The compound also inhibits tumor necrosis factor-alpha (TNFα) release from peripheral blood mononuclear cells, indicating anti-inflammatory properties .

Biological Activity and Therapeutic Potential

The biological activity of 4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol suggests its potential in treating inflammatory diseases. Its lipophilicity may facilitate cellular uptake, enhancing its therapeutic efficacy.

Table 1: Comparison of Biological Activities

Compound Name	Mechanism of Action	Notable Effects
4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol	Inhibits NADPH oxidase	Reduces ROS production
Apocynin	Inhibits NADPH oxidase	Reduces inflammation
4-Fluoro-2-methoxyphenol	Inhibits MPO activity	Anti-inflammatory effects

Case Studies and Research Findings

Several studies have explored the pharmacological effects of related compounds and their mechanisms:

• In Vitro Studies : Research has demonstrated that 4-Fluoro-2-{1-[(2-methoxyethyl)amino]ethyl}phenol exhibits significant inhibition of leukocyte oxidant production compared to other similar compounds. This suggests its potential as a therapeutic agent in inflammatory conditions .
• Comparative Analysis : A study comparing various derivatives indicated that modifications to the phenolic structure significantly influence biological activity. The presence of the fluorine atom and methoxyethyl group was found to enhance interaction with biological targets.
• Therapeutic Applications : Given its ability to modulate inflammatory responses, this compound may be explored further for applications in treating conditions such as rheumatoid arthritis and other inflammatory diseases .